Cas no 941904-01-4 (N-(3-fluorophenyl)-2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)acetamide)

• Product Name: N-(3-fluorophenyl)-2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)acetamide
• CAS No: 941904-01-4
• MF: C₂₆H₂₃FN₄O₄
• MW: 474.483629465103
• CID: 6263343
• PubChem ID: 16836918
• Update Time: 2025-10-20

N-(3-fluorophenyl)-2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)acetamide
• AKOS024631931
• 941904-01-4
• N-(3-fluorophenyl)-2-((2-(4-(furan-2-carbonyl)piperazin-1-yl)quinolin-8-yl)oxy)acetamide
• F2255-1270
• N-(3-fluorophenyl)-2-({2-[4-(furan-2-carbonyl)piperazin-1-yl]quinolin-8-yl}oxy)acetamide
• N-(3-fluorophenyl)-2-[2-[4-(furan-2-carbonyl)piperazin-1-yl]quinolin-8-yl]oxyacetamide

• Inchi： 1S/C26H23FN4O4/c27-19-5-2-6-20(16-19)28-24(32)17-35-21-7-1-4-18-9-10-23(29-25(18)21)30-11-13-31(14-12-30)26(33)22-8-3-15-34-22/h1-10,15-16H,11-14,17H2,(H,28,32)
• InChI Key： XPHUGGROMWUDOD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)NC(COC1=CC=CC2C=CC(=NC=21)N1CCN(C(C2=CC=CO2)=O)CC1)=O

Computed Properties

• Exact Mass: 474.17033339g/mol
• Monoisotopic Mass: 474.17033339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 87.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on N-(3-fluorophenyl)-2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)acetamide

N-(3-fluorophenyl)-2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)acetamide (CAS No. 941904-01-4): A Comprehensive Overview

N-(3-fluorophenyl)-2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)acetamide (CAS No. 941904-01-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of structural motifs, including a furan-2-carbonyl group, a piperazine ring, and a quinoline core, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its structure-activity relationship (SAR), as it may offer insights into designing novel therapeutic agents.

The compound's molecular formula and weight are critical for researchers working on small-molecule inhibitors or kinase-targeted therapies. Its fluorophenyl moiety enhances its binding affinity to specific biological targets, making it a candidate for studying protein-ligand interactions. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds in virtual screening and molecular docking studies, where N-(3-fluorophenyl)-2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)acetamide could play a pivotal role.

One of the most searched questions in the field is: "What are the potential applications of quinoline derivatives in medicine?" This compound, with its quinoline scaffold, aligns with this query, as quinoline-based molecules are known for their antimicrobial, anticancer, and anti-inflammatory properties. The addition of the furan-2-carbonyl group further diversifies its potential utility, as furan derivatives are often explored for their bioactive properties.

From a synthetic chemistry perspective, the piperazine ring in N-(3-fluorophenyl)-2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)acetamide offers versatility in medicinal chemistry. Piperazine is a common pharmacophore in many FDA-approved drugs, and its presence in this compound suggests potential for central nervous system (CNS) targeting. Researchers investigating neurodegenerative diseases or psychiatric disorders may find this molecule particularly relevant.

The acetamide linker in the compound's structure is another area of interest, as it can influence the molecule's solubility and metabolic stability. These factors are crucial for drug-likeness and ADME (absorption, distribution, metabolism, excretion) properties, which are frequently searched topics in pharmacokinetics studies. The 3-fluorophenyl group also contributes to the compound's lipophilicity, a key parameter in drug design.

In the context of green chemistry and sustainable synthesis, researchers are increasingly looking for efficient methods to produce complex molecules like N-(3-fluorophenyl)-2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)acetamide. Questions such as "How to optimize the synthesis of multi-functional heterocycles?" are common in academic and industrial forums. This compound's intricate structure makes it a valuable case study for catalytic methods and atom-economical reactions.

Another trending topic is the role of fluorine in modern drug design. The 3-fluorophenyl moiety in this compound aligns with the "fluorine in medicinal chemistry" discourse, as fluorinated compounds often exhibit enhanced binding affinity and metabolic resistance. This has led to a surge in searches for "fluorine-containing bioactive molecules" and "strategies for fluorine incorporation in drug candidates."

The furan-2-carbonyl component of N-(3-fluorophenyl)-2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)acetamide also ties into the growing interest in natural product-inspired drug discovery. Furan derivatives are prevalent in many plant-based bioactive compounds, and researchers are exploring their potential in anti-infective and anticancer therapies. This connection to natural products makes the compound relevant to searches like "bioactive heterocycles from natural sources."

From a computational chemistry standpoint, N-(3-fluorophenyl)-2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)acetamide presents an interesting subject for molecular dynamics simulations and quantum mechanical calculations. These techniques are increasingly used to predict drug-receptor interactions and binding energies, which are hot topics in cheminformatics and computer-aided drug design (CADD).

In summary, N-(3-fluorophenyl)-2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)acetamide (CAS No. 941904-01-4) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features align with several trending topics in chemistry and medicine, making it a valuable subject for both experimental and computational studies. As research continues to evolve, this molecule may emerge as a key player in addressing unmet medical needs and advancing precision medicine initiatives.